
Technical Guide: Physicochemical Properties of
Triformylmethane (CAS 18655-47-5)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methanetricarbaldehyde

Cat. No.: B094803 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Triformylmethane (CAS 18655-47-5), also known by its systematic name

Methanetricarbaldehyde, is a highly functionalized organic compound of significant interest in

synthetic chemistry.[1][2] Its unique structure, featuring three formyl groups attached to a

central carbon atom, makes it a versatile C4 building block for the synthesis of a wide array of

complex molecules, including pharmaceuticals and agrochemicals.[1] This technical guide

provides a comprehensive overview of the physical and chemical properties of

Triformylmethane, along with standardized experimental protocols for their determination and a

workflow for its synthesis.

Chemical Identity and Structure
CAS Number: 18655-47-5

IUPAC Name: Methanetricarbaldehyde

Synonyms: 2-Formyl-malonaldehyde, Triformylmethane, 3-Formylmalondialdehyde,

Methanetricarboxaldehyde[1][3]

Molecular Formula: C₄H₄O₃[1][3]

Molecular Weight: 100.07 g/mol [3][4]
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SMILES: C(=O)C(C=O)C=O[1]

InChI Key: WRWNFZAKUHZONV-UHFFFAOYSA-N

Physical Properties
Triformylmethane is typically a colorless to pale yellow crystalline solid at room temperature

with a distinct aldehyde odor.[1] It exhibits solubility in organic solvents such as ethanol and

ether, but has limited solubility in water.[1]

Table 1: Summary of Physical Properties

Property Value Reference(s)

Melting Point 102.5-103.5 °C (sublimes) [3][5]

Boiling Point 131 °C [3][4]

Density 1.151 g/cm³ [3][4]

Flash Point 32 °C [3][4]

Vapor Pressure 9.62 mmHg at 25°C [3]

Refractive Index 1.4 [3]

pKa (Predicted) 1.54 ± 0.59 [3]

Chemical Properties and Reactivity
The reactivity of Triformylmethane is dominated by the three electrophilic formyl groups. This

trifunctionality allows it to participate in a variety of chemical reactions, including condensations

and polymerizations, making it a valuable intermediate in organic synthesis.[1] It serves as a

precursor in the production of various organic compounds. Due to its high reactivity, it should

be handled with appropriate safety precautions.[1]

Experimental Protocols
Synthesis of Triformylmethane
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An efficient two-step procedure for the preparation of Triformylmethane involves the reaction of

bromoacetic acid and dimethylformamide.[6] While the detailed experimental parameters are

proprietary to the cited literature, a general workflow is presented below. This process is a

variation of the Vilsmeier-Haack reaction, where dimethylformamide and an acid halide (or

similar reagent) form the Vilsmeier reagent, which then acts as a formylating agent.
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Synthesis Workflow for Triformylmethane
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Application Workflow of Triformylmethane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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